AMPK activator 16

• Molecular Formula: C23H20ClNO5S
• Molecular Weight: 457.9 g/mol
• InChI: InChI=1S/C23H20ClNO5S/c1-29-20-10-14-23(30-2)17(15-20)5-13-22(26)16-3-8-19(9-4-16)25-31(27,28)21-11-6-18(24)7-12-21/h3-15,25H,1-2H3/b13-5+
• InChIKey: MPNVVXGQFYTNEK-WLRTZDKTSA-N

AMPK Activator 16: Direct-Acting AMPK Agonist

AMPK activator 16 (CAS 2252336-04-0, synonym: compound 6) is a synthetic small-molecule direct activator of AMP-activated protein kinase (AMPK) featuring a chalcone scaffold [1]. Discovered through structure-based virtual screening of 100,000 compounds and iterative SAR-driven synthesis at Ewha Womans University, compound 6 emerged as the most potent candidate among 15 designed chalcone derivatives [1]. It binds directly to the AMP-binding site 3 of the AMPK γ-subunit, a non-AMP-mimetic mechanism distinct from many known direct activators [1]. Preclinically, compound 6 is under investigation for Alzheimer's disease and type 2 diabetes, with demonstrated activation of downstream signaling (p-AMPK, p-ACC, p-raptor) in N2a neuronal cells [1][2].

Direct AMPK activation via γ-subunit AMP-binding site 3, distinct from α/β allosteric binders.

Neuronal pathway engagement demonstrated in N2a cells (p-AMPK/p-ACC/p-raptor).

Novel chalcone chemotype unrelated to thienopyridone or indole scaffolds, supporting orthogonal mechanism studies.

• [1] Jeon, K.-H., Shin, J.-H., Jo, H.-J., Kim, H., Park, S., Kim, S., Lee, J., Kim, E., Na, Y., & Kwon, Y. (2025). Computer-aided discovery of novel AMPK activators through virtual screening and SAR-driven synthesis. European Journal of Medicinal Chemistry, 287, 117318. View Source
• [2] TargetMol. AMPK activator 16 (T205202) Product Information. View Source

AMPK Activator 16 vs. Generic AMPK Activators

AMPK activators are mechanistically heterogeneous: indirect activators (e.g., metformin) perturb the AMP:ATP ratio causing off-target mitochondrial effects, while direct activators differ fundamentally in binding site, subunit selectivity, and downstream signaling signatures [1]. AMPK activator 16 occupies the AMP-binding site 3 of the γ-subunit, whereas A-769662 binds at the α/β subunit interface and PF-06409577 selectively targets the α1β1γ1 isoform [1]. These binding-site differences produce divergent effects on Thr-172 phosphorylation kinetics and substrate recruitment, meaning that even compounds sharing 'direct AMPK activator' classification are not functionally interchangeable [2]. Furthermore, the chalcone scaffold of compound 6 is structurally unrelated to the thienopyridone core of A-769662 or the indole-3-carboxylic acid core of PF-06409577, eliminating any assumption of pharmacological equivalence based on nominal target overlap [1].

Binding site

γ-subunit site 3 (this compound) vs. α/β interface (A-769662) or α1β1γ1-selective (PF-06409577) — activation mechanism and isoform coverage may differ, limiting direct functional substitution.

Cellular context

Neuronal N2a cells vs. hepatocyte/myotube-validated compounds (A-769662) — pathway response in neuronal systems may not transfer across tissue-specific activators.

Scaffold class

Chalcone sulfonamide vs. thienopyridone, indole acid, benzimidazole — structural divergence means SAR, off-target profile, and IP space are not interchangeable.

• [1] Jeon, K.-H., et al. (2025). Computer-aided discovery of novel AMPK activators through virtual screening and SAR-driven synthesis. European Journal of Medicinal Chemistry, 287, 117318. View Source
• [2] Kim, J., Yang, G., Kim, Y., Kim, J., & Ha, J. (2016). AMPK activators: mechanisms of action and physiological activities. Experimental & Molecular Medicine, 48, e224. View Source

AMPK Activator 16: Key Differentiation Evidence

γ-Subunit Binding vs. α/β Allosteric Site

AMPK activator 16 (compound 6) was experimentally demonstrated to directly bind to the AMP-binding site 3 of the AMPK γ-subunit, a mechanism confirmed through molecular docking and in vitro AMPK activity assays [1]. In contrast, the widely used direct activator A-769662 binds at the interface between the α-subunit kinase domain and the β-subunit carbohydrate-binding module (ADaM site), while PF-06409577 selectively activates the α1β1γ1 isoform with an EC50 of 7 nM but shows negligible activity (>4,000 nM) against α1β2γ1, α2β2γ1, and α2β2γ3 isoforms [2]. This binding-site divergence has functional consequences: γ-subunit site 3 binders promote Thr-172 phosphorylation and protect against dephosphorylation, whereas α/β interface binders primarily induce allosteric activation without necessarily preventing dephosphorylation [1].

γ-subunit binding vs. α/β site

Class-level inference

Direct γ-subunit AMP-binding site 3 engagement, distinct from A-769662 (α/β interface) and PF-06409577 (α1β1γ1-selective, EC50 7 nM).

Supports mechanism-specific probe selection; binding-site divergence may alter Thr-172 protection and isoform recruitment.

Cell-free ADP-Glo assay; molecular docking to CBS3 domain.

Evidence Dimension	AMPK binding site and mechanism of activation
Target Compound Data	Direct binding to AMP-binding site 3 of AMPK γ-subunit (confirmed by in silico docking and in vitro AMPK activation assay) [1]
Comparator Or Baseline	A-769662: binds at α/β subunit interface (ADaM site) [2]; PF-06409577: α1β1γ1-selective, EC50 = 7 nM; negligible activity (EC50 > 4,000 nM) at α1β2γ1, α2β2γ1, α2β2γ3
Quantified Difference	Qualitative mechanistic difference: γ-subunit site 3 binding vs. α/β interface binding; isoform selectivity profile distinct from PF-06409577 (specific EC50 for AMPK activator 16 not publicly disclosed in accessible abstract)
Conditions	In silico molecular docking targeting AMPK γ-subunit CBS3 domain; cell-free in vitro AMPK activation assay (ADP-Glo detection system, 384-well format)

Why This Matters

Different binding sites produce distinct pharmacological signatures: γ-subunit site 3 binders such as compound 6 may offer broader isoform coverage and protect Thr-172 from dephosphorylation, whereas α/β interface binders like A-769662 are conformationally dependent — this directly impacts experimental reproducibility and therapeutic hypothesis testing in metabolic and neurodegenerative disease models.

• [1] Jeon, K.-H., et al. (2025). Computer-aided discovery of novel AMPK activators through virtual screening and SAR-driven synthesis. European Journal of Medicinal Chemistry, 287, 117318. View Source
• [2] Xiao, B., Sanders, M.J., Carmena, D., et al. (2013). Structural basis of AMPK regulation by small molecule activators. Nature Communications, 4, 3017. View Source

Neuronal AMPK Pathway Activation

AMPK activator 16 (compound 6) significantly increased the expression of phosphorylated AMPK (p-AMPK) and its downstream substrates phosphorylated ACC (p-ACC) and phosphorylated raptor (p-raptor) in N2a mouse neuroblastoma cells, as measured by immunoblotting [1]. This neuronal cellular context is particularly relevant because most characterized AMPK activators (e.g., A-769662, PF-06409577) have been primarily validated in hepatocytes, myotubes, or HEK-293 cells rather than neuronal lines . Activation of the AMPK-ACC-raptor axis in N2a cells indicates engagement of both lipid metabolism (via ACC phosphorylation) and mTORC1 signaling (via raptor phosphorylation) pathways downstream of AMPK, consistent with a functional cellular response rather than isolated enzyme activation [1].

Neuronal AMPK pathway activation

Cross-study comparable

p-AMPK, p-ACC, p-raptor upregulation in N2a cells

Reported target engagement in neuronal background; contrasts with comparator data limited to hepatic/heterologous systems.

Immunoblotting; quantitative data available in full-text Eur J Med Chem 2025.

Evidence Dimension	Cellular AMPK pathway activation in neuronal cells
Target Compound Data	AMPK activator 16 increased p-AMPK, p-ACC, and p-raptor protein expression in N2a neuroblastoma cells (immunoblotting; quantitative fold-change data available in full-text article) [1]
Comparator Or Baseline	A-769662: validated primarily in rat hepatocytes (IC50 = 3.2 μM for fatty acid synthesis inhibition) and HEK-293 cells ; PF-06409577: TR-FRET biochemical assay, cell-free format ; AMPK activator 7: EC50 = 8.8 nM, cell type not specified on vendor datasheet
Quantified Difference	Qualitative differentiation: demonstrated functional AMPK pathway activation (p-AMPK + p-ACC + p-raptor) specifically in neuronal N2a cells vs. comparator compounds predominantly characterized in hepatic, renal, or unspecified cellular backgrounds
Conditions	N2a mouse neuroblastoma cell line; immunoblotting for p-AMPK, p-ACC, and p-raptor; concentration range and exposure duration available in full-text article (Eur J Med Chem 2025, 287, 117318)

Why This Matters

For researchers investigating AMPK in neurodegenerative disease contexts (Alzheimer's disease, neuronal energy homeostasis), demonstration of target engagement and pathway activation specifically in a neuronal cell line (N2a) provides more translationally relevant evidence than data generated exclusively in hepatic or heterologous expression systems.

• [1] Jeon, K.-H., et al. (2025). Computer-aided discovery of novel AMPK activators through virtual screening and SAR-driven synthesis. European Journal of Medicinal Chemistry, 287, 117318. View Source

Chalcone Chemotype vs. Established Scaffolds

AMPK activator 16 (compound 6) is built on a chalcone scaffold (C23H20ClNO5S, MW 457.93) identified through an unbiased virtual screening campaign of 100,000 compounds, followed by iterative docking-guided design and synthesis of 15 chalcone derivatives [1]. Within this congeneric series, compound 6 demonstrated the most efficient in silico interactions with key AMPK residues required for activation [1]. Structurally, this chalcone sulfonamide chemotype is unrelated to the three established direct AMPK activator classes: (i) thienopyridones (e.g., A-769662, MW 361.39), (ii) indole-3-carboxylic acids (e.g., PF-06409577, MW 357.83), and (iii) benzimidazole-derived activators (e.g., PXL770) [2][3]. This scaffold divergence eliminates cross-resistance concerns and provides an independent chemical starting point for medicinal chemistry optimization, with distinct physicochemical properties (logP ~4.23, 7 rotatable bonds, polar surface area 89.54 Ų) [4].

Chalcone chemotype vs. established scaffolds

Class-level inference

Chalcone sulfonamide (MW 457.93, logP ~4.23) distinct from thienopyridone (A-769662), indole acid (PF-06409577), and benzimidazole (PXL770) classes.

Scaffold novelty supports orthogonal probe use; eliminates assumption of pharmacological equivalence.

Calculated physicochemical properties; no shared pharmacophoric pattern.

Evidence Dimension	Chemical scaffold classification and drug-likeness properties
Target Compound Data	Chalcone sulfonamide scaffold; C23H20ClNO5S, MW 457.93; logP = 4.23; 7 rotatable bonds; PSA = 89.54 Ų; most efficient AMPK residue interactions among 15 synthesized chalcone derivatives [1][4]
Comparator Or Baseline	A-769662: thienopyridone scaffold, MW 361.39 [2]; PF-06409577: indole-3-carboxylic acid scaffold, MW 357.83 [3]; PXL770: benzimidazole scaffold; AMPK activator 7: undisclosed scaffold, EC50 = 8.8 nM
Quantified Difference	Chalcone chemotype vs. thienopyridone/indole/benzimidazole chemotypes — structurally unrelated scaffolds with no shared pharmacophoric pattern, representing fundamentally different chemical starting points
Conditions	Scaffold classification based on published chemical structures; physicochemical properties calculated using standard in silico tools

Why This Matters

For procurement decisions, scaffold novelty means AMPK activator 16 cannot be replaced by any existing commercial AMPK activator based on chemical similarity; it offers an independent pharmacological tool for orthogonal mechanism-of-action studies and a distinct intellectual property position for organizations pursuing AMPK-targeted drug discovery.

• [1] Jeon, K.-H., et al. (2025). Computer-aided discovery of novel AMPK activators through virtual screening and SAR-driven synthesis. European Journal of Medicinal Chemistry, 287, 117318. View Source
• [2] Cool, B., Zinker, B., Chiou, W., et al. (2006). Identification and characterization of a small molecule AMPK activator that treats key components of type 2 diabetes and the metabolic syndrome. Cell Metabolism, 3(6), 403-416. View Source
• [3] Cameron, K.O., Kung, D.W., Kalgutkar, A.S., et al. (2016). Discovery and preclinical characterization of 6-chloro-5-[4-(1-hydroxycyclobutyl)phenyl]-1H-indole-3-carboxylic acid (PF-06409577), a direct activator of adenosine monophosphate-activated protein kinase (AMPK). Journal of Medicinal Chemistry, 59(17), 8068-8081. View Source
• [4] Molecular Bioactivity Database (molbic.idrblab.net). Compound CP0391552 Physicochemical Properties. View Source

Structure-Based Virtual Screening Discovery

The discovery pathway for AMPK activator 16 involved a multi-step triage process: (Step 1) structure-based virtual screening of 100,000 commercially available compounds targeting the AMPK γ-subunit CBS3 binding site; (Step 2) selection of 118 candidates based on docking scores for in vitro AMPK activity testing, yielding 13 active compounds; (Step 3) identification of hit compound B1 (chromone backbone) through iterative molecular docking; (Step 4) evaluation of 10 structurally similar compounds to B1, revealing the chalcone scaffold as superior; (Step 5) design and synthesis of 15 chalcone derivatives with systematic structural variation, from which compound 6 emerged as the optimal candidate showing the most efficient AMPK residue interactions [1]. This systematic funnel contrasts with the serendipitous discovery or high-throughput screening approaches that produced many legacy AMPK activators [2].

Structure-based discovery funnel

Supporting evidence

100,000 virtual screen → 118 in vitro tested → 13 actives → chalcone scaffold → 15 synthesized derivatives → compound 6 as most efficient AMPK interactor.

Target-based triage may reduce uncharacterized off-target risk compared to phenotypic screening hits.

Schrödinger Glide docking; ADP-Glo assay; N2a immunoblotting.

Evidence Dimension	Discovery methodology and optimization rigor
Target Compound Data	Compound 6 emerged as optimal from: 100,000 virtual screen → 118 in vitro tested → 13 actives → hit B1 (chromone) → 10 analogs → chalcone scaffold → 15 synthesized chalcone derivatives → compound 6 (most efficient AMPK interactions) [1]
Comparator Or Baseline	A-769662: discovered through high-throughput screening of 700,000 compounds using a cell-based assay measuring ACC phosphorylation in L6 myotubes [2]; PF-06409577: discovered through structure-guided optimization of an indole acid HTS hit [3]
Quantified Difference	AMPK activator 16's discovery funnel involved explicit structure-based computational filtering (100,000→118→13→1→15→1) specifically targeting the γ-subunit binding site, providing a target-based rather than phenotype-based rationale for compound selection
Conditions	Virtual screening: Schrödinger Glide docking against AMPK γ-subunit CBS3 domain; in vitro assay: ADP-Glo AMPK activity assay; cellular assay: N2a cell immunoblotting

Why This Matters

The structure-based discovery rationale provides researchers with greater confidence in the compound's target engagement mechanism compared to activators identified through phenotypic screening, reducing the risk of uncharacterized off-target effects that could confound experimental interpretation.

• [1] Jeon, K.-H., et al. (2025). Computer-aided discovery of novel AMPK activators through virtual screening and SAR-driven synthesis. European Journal of Medicinal Chemistry, 287, 117318. View Source
• [2] Cool, B., et al. (2006). Identification and characterization of a small molecule AMPK activator that treats key components of type 2 diabetes and the metabolic syndrome. Cell Metabolism, 3(6), 403-416. View Source
• [3] Cameron, K.O., et al. (2016). Discovery and preclinical characterization of PF-06409577. Journal of Medicinal Chemistry, 59(17), 8068-8081. View Source

Preclinical Development for Alzheimer's and Diabetes

According to the Synapse drug intelligence database, AMPK activator 16 (compound 6, Ewha Womans University) is in preclinical development with two distinct indications: Alzheimer's disease and diabetes, both with a status date of April 2025 in South Korea [1]. This dual metabolic-neurodegenerative indication strategy exploits the role of AMPK as a master energy sensor linking systemic metabolism to neuronal health [2]. While most clinical-stage AMPK activators (e.g., PXL770 for NASH, PF-06409577 for diabetic nephropathy) target exclusively metabolic indications, compound 6 is among the few direct AMPK activators specifically being advanced for a neurodegenerative condition [3]. The compound's demonstrated activity in neuronal N2a cells (p-AMPK/p-ACC/p-raptor upregulation) provides a mechanistic basis for the Alzheimer's indication [2].

Preclinical Alzheimer's/diabetes status

Data to verify

Listed in Synapse database (April 2025, South Korea) for Alzheimer's disease and diabetes indications at preclinical stage.

Supports research use in neurodegeneration/metabolic interface studies; not a clinical-stage molecule.

Source review recommended; no clinical trial data available.

Evidence Dimension	Preclinical therapeutic indication breadth
Target Compound Data	Indications: Alzheimer's disease (preclinical, South Korea, 2025) and diabetes (preclinical, South Korea, 2025); developer: Ewha Womans University [1]
Comparator Or Baseline	PF-06409577: diabetic nephropathy (Phase 1 discontinued); PXL770: NASH/NAFLD (Phase 2); A-769662: research tool only, no clinical development; Metformin: type 2 diabetes (marketed), indirect AMPK activation; AMPK activator 7: diabetes/metabolic syndrome (preclinical, no neurodegenerative indication reported) [3]
Quantified Difference	AMPK activator 16 is one of the only direct AMPK activators with an explicit Alzheimer's disease indication in preclinical development, whereas comparator compounds are focused exclusively on metabolic disorders (diabetes, NASH, dyslipidemia)
Conditions	Indication data sourced from drug intelligence database (Synapse, updated April 2026); preclinical status confirmed in South Korea

Why This Matters

For research groups studying the metabolic-neurodegenerative disease interface or the role of AMPK in Alzheimer's pathophysiology, this compound offers a uniquely aligned pharmacological tool with both mechanistic validation in neuronal cells and stated therapeutic intent for neurodegeneration, unlike metabolic-exclusive AMPK activators.

• [1] Synapse (Zhihuiya) Drug Intelligence Database. Compound 6 (Ewha Womans University) Drug Profile. Indications: Alzheimer's disease, diabetes; Preclinical stage, South Korea. Updated April 2026. View Source
• [2] Jeon, K.-H., et al. (2025). Computer-aided discovery of novel AMPK activators through virtual screening and SAR-driven synthesis. European Journal of Medicinal Chemistry, 287, 117318. View Source
• [3] Cameron, K.O., et al. (2016). Discovery and preclinical characterization of PF-06409577. Journal of Medicinal Chemistry, 59(17), 8068-8081. View Source

AMPK Activator 16: Research Application Scenarios

Neuronal AMPK Signaling in Alzheimer's Models

AMPK activator 16 is the most appropriate direct AMPK activator for studies examining AMPK pathway engagement in neuronal systems. Its demonstrated upregulation of p-AMPK, p-ACC, and p-raptor in N2a neuroblastoma cells [1] provides neuron-specific target engagement evidence that is absent for comparator compounds such as A-769662 (validated primarily in hepatocytes and myotubes) and PF-06409577 (characterized using cell-free biochemical assays). Researchers investigating the role of AMPK in Alzheimer's disease pathophysiology — where AMPK activity is known to decline with age and where AMPK activation regulates neuroinflammation, oxidative stress, and autophagy — should select AMPK activator 16 over metabolic-tissue-optimized alternatives because its dual Alzheimer's-diabetes preclinical indication [2] and neuronal validation data align with the target disease biology.

γ-Subunit Site 3 Binding and Thr-172 Protection

For experiments where the specific mechanism of AMPK activation matters — particularly studies comparing γ-subunit AMP-binding site 3 engagement vs. α/β allosteric interface binding — AMPK activator 16 serves as a mechanistically defined probe. The compound directly binds to AMP-binding site 3 of the γ-subunit, a binding mode that is expected to both allosterically activate AMPK and protect Thr-172 from dephosphorylation [1]. This dual activation mechanism distinguishes it from A-769662 (α/β interface, allosteric only) and from indirect activators such as metformin (AMP:ATP ratio perturbation). Researchers designing experiments to dissect the relative contributions of allosteric activation vs. Thr-172 phosphorylation protection should pair AMPK activator 16 with A-769662 as orthogonal mechanistic probes.

Novel AMPK Activator Scaffold for Medicinal Chemistry

For drug discovery groups pursuing AMPK as a therapeutic target, AMPK activator 16 provides a structurally validated chalcone sulfonamide starting point that is chemically and intellectually distinct from the heavily patented thienopyridone, indole carboxylic acid, and benzimidazole classes [1][2]. The published SAR data from the 15-compound chalcone series provide established structure-activity relationships that can guide further optimization. With its favorable physicochemical profile (MW 457.93, logP 4.23, 7 rotatable bonds, meeting Lipinski's rule of five criteria) [3], compound 6 is a credible lead-like molecule for hit-to-lead or lead optimization campaigns. Procurement of this compound enables SAR exploration around a scaffold with documented AMPK γ-subunit engagement, avoiding the crowded IP space surrounding legacy chemotypes.

Direct vs. Indirect AMPK Activation Studies

AMPK activator 16 is well-suited as a 'direct activator' representative in studies comparing the cellular consequences of direct vs. indirect AMPK activation. Because indirect activators (metformin, resveratrol, berberine) alter the AMP:ATP ratio through mitochondrial inhibition, they trigger pleiotropic AMPK-independent effects that confound mechanistic interpretation [1]. In contrast, AMPK activator 16's defined binding to the γ-subunit AMP-binding site 3 provides a clean direct activation mechanism [1]. When designing side-by-side comparisons of direct vs. indirect AMPK activation, researchers should select AMPK activator 16 over isoform-selective alternatives (e.g., PF-06409577) if the goal is to activate AMPK broadly rather than restrict activation to specific subunit combinations.

Application

Selection Property

Validation Focus

Neuronal AMPK signaling in Alzheimer's models

Neuronal target engagement context

p-AMPK/p-ACC/p-raptor pathway endpoints in neuronal cells

γ-subunit site 3 binding mechanism studies

Defined γ-subunit binding vs. α/β allosteric interface

Thr-172 phosphorylation protection and isoform coverage review

Medicinal chemistry lead optimization

Chalcone scaffold with established SAR

Physicochemical and IP novelty assessment

Direct vs. indirect AMPK activation comparison

Clean direct activation without AMP:ATP ratio perturbation

Absence of mitochondrial off-target effects context

• [1] Jeon, K.-H., et al. (2025). Computer-aided discovery of novel AMPK activators through virtual screening and SAR-driven synthesis. European Journal of Medicinal Chemistry, 287, 117318. View Source
• [2] Synapse (Zhihuiya) Drug Intelligence Database. Compound 6 (Ewha Womans University) Drug Profile. View Source
• [3] Molecular Bioactivity Database (molbic.idrblab.net). Compound CP0391552 Physicochemical Properties. logP = 4.2335, Rotatable Bonds = 7, PSA = 89.54. View Source